Cas no 405278-69-5 (1H-Pyrazole-3-carboxamide,N-(2-hydroxyethyl)-)

1H-Pyrazole-3-carboxamide,N-(2-hydroxyethyl)- structure
405278-69-5 structure
Product Name:1H-Pyrazole-3-carboxamide,N-(2-hydroxyethyl)-
CAS No:405278-69-5
MF:C6H9N3O2
MW:155.154560804367
MDL:MFCD02932878
CID:326055
PubChem ID:2061007
Update Time:2025-04-19

1H-Pyrazole-3-carboxamide,N-(2-hydroxyethyl)- Chemical and Physical Properties

Names and Identifiers

    • 1H-Pyrazole-3-carboxamide,N-(2-hydroxyethyl)-
    • 1H-Pyrazole-3-carboxamide,N-(2-hydroxyethyl)-(9CI)
    • AKOS009533634
    • SR-01000532395
    • IDI1_003901
    • MFCD02932878
    • EN300-130612
    • CS-0213089
    • SR-01000532395-1
    • AKOS005616363
    • Oprea1_521973
    • HMS1383L16
    • Z425737482
    • DTXSID101247246
    • N-(2-HYDROXYETHYL)-2H-PYRAZOLE-3-CARBOXAMIDE
    • 1H-Pyrazole-5-carboxamide, N-(2-hydroxyethyl)-
    • SCHEMBL20029114
    • BS-28479
    • 1H-Pyrazole-3-carboxamide, N-(2-hydroxyethyl)-
    • EU-0019257
    • N-(2-hydroxyethyl)-1H-pyrazole-5-carboxamide
    • IAENCFCNHPYZEV-UHFFFAOYSA-N
    • 405278-69-5
    • ChemDiv2_005186
    • MDL: MFCD02932878
    • Inchi: 1S/C6H9N3O2/c10-4-3-7-6(11)5-1-2-8-9-5/h1-2,10H,3-4H2,(H,7,11)(H,8,9)
    • InChI Key: IAENCFCNHPYZEV-UHFFFAOYSA-N
    • SMILES: OCCNC(C1=CC=NN1)=O

Computed Properties

  • Exact Mass: 155.069
  • Monoisotopic Mass: 155.069
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 3
  • Complexity: 140
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.9
  • Topological Polar Surface Area: 78Ų

1H-Pyrazole-3-carboxamide,N-(2-hydroxyethyl)- Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
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abcr
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